Cas no 1341905-97-2 (4-(cyclohexylmethyl)oxane-4-carboxylic acid)

• Product Name: 4-(cyclohexylmethyl)oxane-4-carboxylic acid
• CAS No: 1341905-97-2
• Molecular Formula: C₁₃H₂₂O₃
• Molecular Weight: 226.311984539032
• CID: 6088201
• PubChem ID: 62906464

4-(cyclohexylmethyl)oxane-4-carboxylic acid Properties

Names and Identifiers

• 4-(cyclohexylmethyl)oxane-4-carboxylic acid
• 1341905-97-2
• EN300-1846201

• InChIKey： GYVGEIRIFLCVJR-UHFFFAOYSA-N
• Inchi： 1S/C13H22O3/c14-12(15)13(6-8-16-9-7-13)10-11-4-2-1-3-5-11/h11H,1-10H2,(H,14,15)
• SMILES： O1CCC(C(=O)O)(CC1)CC1CCCCC1

Computed Properties

• Exact Mass: 226.15689456g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 226.15689456g/mol
• Heavy Atom Count: 16
• Complexity: 238
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Carbocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Carbocyclic fatty acids